4-[(Butylcarbamoyl)amino]benzoic acid

• IUPAC Name: 4-(butylcarbamoylamino)benzoic acid
• InChI: InChI=1S/C12H16N2O3/c1-2-3-8-13-12(17)14-10-6-4-9(5-7-10)11(15)16/h4-7H,2-3,8H2,1H3,(H,15,16)(H2,13,14,17)
• InChI Key: HXHWWLZVCKDTIW-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NC1=CC=C(C=C1)C(=O)O
• Molecular Formula: C12H16N2O3
• DSSTOX Substance ID: DTXSID60557929
• Molecular Weight: 236.27 g/mol
• CAS RN: 51739-79-8

Description

4-Aminobenzoic acid, also known as para-aminobenzoic acid or PABA, is an organic compound with the formula H2NC6H4CO2H. PABA is a white solid, although commercial samples can appear gray.

Synthesis Analysis

In industry, PABA is prepared mainly by two routes: Reduction of 4-nitrobenzoic acid and Hoffman degradation of the monoamide derived from terephthalic acid.

Chemical Reactions Analysis

PABA is an intermediate in the synthesis of folate by bacteria, plants, and fungi. Many bacteria, including those found in the human intestinal tract such as E. coli, generate PABA from chorismate by the combined action of the enzymes 4-amino-4-deoxychorismate synthase and 4-amino-4-deoxychorismate lyase.

Physical And Chemical Properties Analysis

PABA is slightly soluble in water. It has a molar mass of 137.138 g·mol−1. It appears as white-grey crystals. It has a density of 1.374 g/mL. Its melting point is 187 to 189 °C and boiling point is 340 °C.

Mechanism of Action

There are two mechanisms responsible for PABA’s bacteriostatic action against Mycobacterium tuberculosis. Firstly, PABA inhibits folic acid synthesis. The binding of para-aminobenzoic acid to pteridine synthetase acts as the first step in folic acid synthesis. PABA binds pteridine synthetase with greater affinity than para-aminobenzoic acid, effectively inhibiting the synthesis of folic acid. Secondly, PABA may inhibit the synthesis of the cell wall component, mycobactin, thus reducing iron uptake by M. tuberculosis.

Safety and Hazards

PABA is considered an eye irritant, and some persons may be allergic to this compound. It is advised to avoid ingestion and inhalation, and to avoid dust formation. It should be stored in a well-ventilated place and the container should be kept tightly closed.

Future Directions

PABA and its derivatives have exhibited various biological activities. In one study, PABA was combined with various aromatic aldehydes, including salicylaldehydes and 5-nitrofurfural, via imine bond in a one-step reaction. The resulting Schiff bases were screened as potential antimicrobial and cytotoxic agents. This suggests that modifications of PABA, such as the one you’re interested in, could have promising bioactivities.